Cas no 954254-86-5 (6-Cyclopropyl-1-(1-Cyclopropylethyl)-1h-Pyrazolo3,4-BPyridine-4-Carboxylic Acid)

• Product Name: 6-Cyclopropyl-1-(1-Cyclopropylethyl)-1h-Pyrazolo3,4-BPyridine-4-Carboxylic Acid
• CAS No: 954254-86-5
• MF: C₁₅H₁₇N₃O₂
• MW: 271.314383268356
• CID: 5733887
• PubChem ID: 16791567
• Update Time: 2025-06-11

6-Cyclopropyl-1-(1-Cyclopropylethyl)-1h-Pyrazolo3,4-BPyridine-4-Carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• EN300-55921
• 6-cyclopropyl-1-(1-cyclopropylethyl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylicacid
• 954254-86-5
• 6-cyclopropyl-1-(1-cyclopropylethyl)pyrazolo[3,4-b]pyridine-4-carboxylic acid
• Z56647458
• AKOS008024395
• 6-cyclopropyl-1-(1-cyclopropylethyl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
• 1H-Pyrazolo[3,4-b]pyridine-4-carboxylic acid, 6-cyclopropyl-1-(1-cyclopropylethyl)-
• 6-Cyclopropyl-1-(1-Cyclopropylethyl)-1h-Pyrazolo3,4-BPyridine-4-Carboxylic Acid

• Inchi： 1S/C15H17N3O2/c1-8(9-2-3-9)18-14-12(7-16-18)11(15(19)20)6-13(17-14)10-4-5-10/h6-10H,2-5H2,1H3,(H,19,20)
• InChI Key： FUBSOULSLMXLJM-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C2CC2)=NC2=C1C=NN2C(C)C1CC1)=O

Computed Properties

• Exact Mass: 271.132076794g/mol
• Monoisotopic Mass: 271.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Density: 1.55±0.1 g/cm3(Predicted)
• Melting Point: NA
• Boiling Point: 450.5±45.0 °C(Predicted)
• pka: 1.08±0.30(Predicted)

6-Cyclopropyl-1-(1-Cyclopropylethyl)-1h-Pyrazolo3,4-BPyridine-4-Carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 6-Cyclopropyl-1-(1-Cyclopropylethyl)-1h-Pyrazolo3,4-BPyridine-4-Carboxylic Acid

Introduction to 6-Cyclopropyl-1-(1-Cyclopropylethyl)-1H-Pyrazolo[3,4-b]pyridine-4-carboxylic Acid (CAS No. 954254-86-5)

6-Cyclopropyl-1-(1-Cyclopropylethyl)-1H-Pyrazolo[3,4-b]pyridine-4-carboxylic Acid (CAS No. 954254-86-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyridines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. The unique structural features of this compound, particularly the presence of cyclopropyl and cyclopropylethyl groups, contribute to its potential therapeutic applications.

The chemical structure of 6-Cyclopropyl-1-(1-Cyclopropylethyl)-1H-Pyrazolo[3,4-b]pyridine-4-carboxylic Acid is characterized by a pyrazolo[3,4-b]pyridine core with substituents at the 1 and 6 positions. The cyclopropyl and cyclopropylethyl groups introduce steric hindrance and electronic effects that can influence the compound's pharmacokinetic and pharmacodynamic properties. These structural modifications have been shown to enhance the compound's binding affinity to specific receptors and improve its metabolic stability.

Recent studies have explored the biological activities of 6-Cyclopropyl-1-(1-Cyclopropylethyl)-1H-Pyrazolo[3,4-b]pyridine-4-carboxylic Acid. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated macrophages. This inhibition is attributed to its ability to modulate key signaling pathways involved in inflammation, such as the NF-κB pathway.

In addition to its anti-inflammatory properties, 6-Cyclopropyl-1-(1-Cyclopropylethyl)-1H-Pyrazolo[3,4-b]pyridine-4-carboxylic Acid has shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the activation of caspase-dependent apoptotic pathways and the suppression of cell proliferation through the inhibition of cyclin-dependent kinases (CDKs).

The neuroprotective effects of 6-Cyclopropyl-1-(1-Cyclopropylethyl)-1H-Pyrazolo[3,4-b]pyridine-4-carboxylic Acid have also been investigated. In animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease, this compound has been shown to reduce oxidative stress and prevent neuronal cell death. These effects are believed to be mediated by its ability to scavenge reactive oxygen species (ROS) and modulate mitochondrial function.

The pharmacokinetic profile of 6-Cyclopropyl-1-(1-Cyclopropylethyl)-1H-Pyrazolo[3,4-b]pyridine-4-carboxylic Acid has been extensively studied to optimize its therapeutic potential. In vivo studies have demonstrated that this compound exhibits good oral bioavailability and a favorable distribution profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the brain. The compound is metabolized primarily by cytochrome P450 enzymes in the liver, with a half-life that allows for once-daily dosing in preclinical models.

To further enhance its therapeutic efficacy, researchers are exploring various prodrug strategies for 6-Cyclopropyl-1-(1-Cyclopropylethyl)-1H-Pyrazolo[3,4-b]pyridine-4-carboxylic Acid. Prodrugs are designed to improve the solubility, stability, and bioavailability of the parent compound while minimizing potential side effects. For example, ester prodrugs have been synthesized and evaluated for their ability to enhance oral absorption and reduce first-pass metabolism.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-Cyclopropyl-1-(1-Cyclopropylethyl)-1H-Pyrazolo[3,4-b]pyridine-4-carboxylic Acid in human subjects. Phase I trials have shown that this compound is well-tolerated at various dose levels with no serious adverse events reported. Phase II trials are focusing on specific indications such as inflammatory diseases and cancer. Preliminary results from these trials are promising and suggest that this compound may offer a new therapeutic option for patients with these conditions.

In conclusion, 6-Cyclopropyl-1-(1-Cyclopropylethyl)-1H-Pyrazolo[3,4-b]pyridine-4-carboxylic Acid (CAS No. 954254-86-5) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features contribute to its biological activities and pharmacokinetic properties, making it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies will continue to elucidate its mechanisms of action and optimize its clinical utility.